Cas no 2171939-52-7 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• CAS No: 2171939-52-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6204127
• PubChem ID: 165805045
• Update Time: 2025-10-31

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• EN300-1518181
• 2171939-52-7
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-4-methylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-27(2,16-13-25(32)33)29-24(31)17-28(14-7-8-15-28)30-26(34)35-18-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,7-8,13-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： KAAPNINUGLVBTK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C)(C)CCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid

Professional Introduction to Compound with CAS No. 2171939-52-7 and Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic Acid

Compound with the CAS number 2171939-52-7 and the product name 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amide linkage and a fluorenyl moiety, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

The molecular framework of this compound is built around a core structure that incorporates a cyclopentylacetamide group, which is known for its role in enhancing the bioavailability and stability of bioactive molecules. The fluorenylmethoxycarbonyl (Fmoc) protective group in the molecule further underscores its synthetic sophistication, indicating that it has been designed through meticulous chemical engineering to optimize reactivity and selectivity in biological systems. This design philosophy aligns with contemporary trends in medicinal chemistry, where precision and functionality are paramount.

In recent years, there has been a growing interest in the development of novel compounds that leverage structural motifs similar to those found in this molecule. Specifically, the cyclopentyl scaffold has been extensively studied for its ability to modulate enzyme activity and receptor binding affinity. For instance, derivatives of cyclopentanones have shown promise in inhibiting various kinases and proteases, which are key targets in oncology and inflammatory diseases. The incorporation of an amide bond into this structure may enhance interactions with biological targets, thereby improving therapeutic efficacy.

The 9H-fluoren-9-yl substituent is another critical feature of this compound that warrants detailed discussion. Fluorene-based derivatives are well-documented for their ability to enhance photostability and luminescence properties, making them valuable in both diagnostic imaging and light-sensitive drug delivery systems. Moreover, the methoxycarbonyl group serves as a protecting group for the amino function, ensuring controlled reactivity during synthetic transformations. This strategic use of protective groups is a hallmark of modern synthetic organic chemistry and reflects the compound's potential as a building block for more complex pharmaceutical entities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with greater accuracy. Molecular modeling studies suggest that 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid may exhibit favorable solubility and metabolic stability, which are critical factors for drug candidate selection. Additionally, its predicted binding affinity for various biological targets suggests that it could serve as a lead compound for further optimization.

The synthesis of this compound represents a testament to the progress made in synthetic methodologies over the past few decades. The ability to construct such complex molecules with high precision underscores the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. As research continues to uncover new applications for this class of compounds, it is likely that derivatives will be developed targeting specific therapeutic areas.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid (CAS No. 2171939-52-7) stands as a promising candidate in pharmaceutical research due to its sophisticated molecular architecture and potential biological activity. Its development reflects the ongoing innovation in synthetic chemistry and highlights the importance of structural diversity in drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in shaping future therapeutic strategies.